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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248

An In-depth Technical Guide to the Safe Handling of 7-Bromoheptanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-bromoheptanoyl
chloride (CAS No: 50733-91-0), a reactive chemical intermediate used in scientific research
and development.[1] Due to its hazardous nature, strict adherence to safety protocols is
essential to mitigate risks to personnel and the environment. This document outlines the key
hazards, personal protective equipment (PPE), storage and handling procedures, and
emergency response protocols.

Hazard Identification and Classification

7-Bromoheptanoyl chloride is classified as a corrosive substance that causes severe skin
burns and eye damage.[2] Like similar acyl halides, it reacts violently with water, liberating toxic
gas, and is moisture-sensitive.[3][4] The toxicological properties have not been fully
investigated, but it is considered a lachrymator (a substance that causes tearing).[5][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B/ 1C burns and eye damage.[2]
[5]
) H318: Causes serious eye
Serious Eye Damage 1
damage.[2]
) H290: May be corrosive to
Corrosive to Metals 1
metals.[2]
Specific target organ toxicity 3 Target Organs - Respiratory
(single exposure) system.[3][6]

| Additional Unclassified Hazard | - | Reacts violently with water (EUHO014).[3][5] |

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to ensure user safety. The following table

summarizes the recommended equipment.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part Protection Standard/Specification

. . Conforming to EN 166 (EU)
Tightly fitting safety

Eyes/Face ] or OSHA 29 CFR 1910.133
goggles or a face shield.
(US).[1][3][7]
Chemically resistant,
impervious gloves. Fire/flame ) )
) ] ] . Gloves must be inspected prior
Skin/Hands resistant and impervious

) to use.[1][5]
clothing. Long-sleeved

clothing.

| Respiratory| Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation is experienced. | For large spills or emergencies, a
full-facepiece airline respirator may be necessary.[5][6] |
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Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Safe Handling

Always handle 7-bromoheptanoyl chloride within a certified chemical fume hood to ensure
adequate ventilation.[3][6][8]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe mist, vapors, or spray.[3]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

[31[6]8]
Use non-sparking tools and take precautionary measures against static discharge.[1][8]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3][6]

Wash hands thoroughly after handling.[3]

Storage Conditions

Store in a dry, cool, and well-ventilated place.[1][3][5] Refrigeration is recommended.[3][6]

Keep containers tightly closed to protect from moisture.[3][5]

Store under an inert atmosphere.[3][6][8]

Store in a designated corrosives area, away from incompatible materials.[5][6][8]

Incompatible Materials: Water, strong oxidizing agents, strong bases, alcohols, amines, and
metals.[3][8]

Accidental Release Measures

Immediate and appropriate response to a spill is critical to prevent injury and environmental

contamination.
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Spill Response Protocol

Evacuate: Immediately evacuate personnel from the spill area. Keep people away from and
upwind of the spill/leak.[3][4]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

PPE: Don the appropriate personal protective equipment as outlined in Table 2, including
respiratory protection.

Containment: Do not allow the substance to enter drains or waterways.[3][9]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry
sand, silica gel, or vermiculite.[3][10] Do not use combustible materials like sawdust.[11]

Neutralization (for small spills): For small, contained spills, it may be possible to slowly
neutralize the material with sodium bicarbonate.[10] This should only be performed by
trained personnel.

Collection: Carefully scoop the absorbed material into a suitable, closed, and properly
labeled container for disposal.[3][6] Use spark-proof tools for collection.[9][12]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste container through an approved waste disposal plant,
following all local, regional, and national regulations.[3]
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Spill Response Workflow
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Caption: Workflow for responding to a 7-bromoheptanoyl chloride spill.
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First Aid Measures

Immediate medical attention is required for all routes of exposure.[3] Show the Safety Data
Sheet to the attending medical professional.

Table 3: First Aid Summary

Exposure Route First Aid Instructions

Move the victim to fresh air and keep
them at rest in a position comfortable for
breathing. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial
respiration (do not use mouth-to-mouth).
Call a physician or poison control center
immediately.[1][3][6][11]

Immediately take off all contaminated clothing.
Rinse skin with plenty of water/shower for at

Skin Contact . S .
least 15 minutes. Call a physician immediately.

[1]3]

Rinse cautiously with water for several minutes

(at least 15). Remove contact lenses, if present
Eye Contact ] o ]

and easy to do. Continue rinsing. Immediately

call a POISON CENTER or doctor.[3][5]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a physician or poison control center immediately.[3][5][11] |

Special Note for First Aiders: Ensure you are aware of the material involved and take
precautions to protect yourself from contamination.[5]
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First Aid Protocol

Click to download full resolution via product page
Caption: First aid procedures for 7-bromoheptanoyl chloride exposure.

Firefighting Measures

7-Bromoheptanoyl chloride reacts violently with water, which must not be used as an
extinguishing agent.[3][4]

Table 4: Firefighting Guidance
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Aspect Recommendation

) ) o . Carbon dioxide (COz), dry chemical, dry
Suitable Extinguishing Media ]
sand, or alcohol-resistant foam.[3][4][6]

Unsuitable Extinguishing Media DO NOT USE WATER.[3][4]

Contact with water liberates toxic gas.[3][4]
Thermal decomposition can release irritating
Specific Hazards and toxic gases and vapors, including carbon
monoxide (CO), carbon dioxide (COz2), hydrogen
chloride gas, and hydrogen bromide.[3][6][8]

| Protective Equipment | Firefighters must wear a self-contained breathing apparatus (SCBA)
(MSHA/NIOSH approved or equivalent) and full protective gear.[3][6][8] |

Physical and Chemical Properties

Quantitative safety data for 7-bromoheptanoyl chloride is limited. The table below includes
available data and data from similar acyl halides for reference.

Table 5: Physical and Chemical Properties

Property Value

Molecular Formula C7H12BrCIO[13]

Molecular Weight 227.53 g/mol [13][14]

Appearance Liquid[3]

Boiling Point 127 - 128 °C (for Bromoacetyl chloride)[3]

No information available for 7-bromoheptanoyl
Flash Point chloride. > 110 °C for 4-bromobenzoy! chloride;
107 °C for 3-bromobenzoyl chloride.[4][6]

| Solubility in water | Reacts violently.[3] |
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This technical guide is intended to provide a framework for the safe handling of 7-

bromoheptanoyl chloride. Users must always consult the most current Safety Data Sheet

(SDS) provided by the manufacturer before use and adhere to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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